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2,4,6-triphenylaniline safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,4,6-Triphenylaniline

CAS No.: 6864-20-6

Cat. No.: S573931

Chemical Identity and Properties

The table below summarizes the key identifying information and physical properties for 2,4,6-

Triphenylaniline.
Property Description
CAS Number 6864-20-6 [1]
Quality / Assay 97% [1]
Form Powder [1]
Melting Point 122-125 °C (lit.) [1]
Molecular Formula C2aH19N [1]
SMILES Nclc(cc(ccl-c2cecec?)-c3ccecc3)-cdcceccs [1]
InChl Key AGWKGKUGJIDMKMT-UHFFFAOYSA-N [1]

Hazards and Safety Information
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The following table outlines the known hazard classifications and recommended safety measures.

Category Information

GHS Hazard Statements Warning [1]

Hazard Codes Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 [1]

Target Organs Respiratory system [1]

Storage Class Code 11 (Combustible Solids) [1]

Water Hazard Class (WGK) WGK 3 (Severe hazard to waters) [1]

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves [1]

Experimental Handling Workflow

The diagram below illustrates the key safety considerations for handling 2,4,6-Triphenylaniline during a

typical experimental workflow.
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> Key safety considerations for handling 2,4,6-Triphenylaniline in a lab setting.

Detailed Handling Protocols
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¢ Ventilation: Provide appropriate exhaust ventilation at places where dust is formed. Avoid breathing

dust [1].
¢ Dust Control: Avoid formation of dust and aerosols. Use precautions to prevent static discharge [1].

* General Hygiene: Handle in accordance with good industrial hygiene and safety practice. Wash hands

before breaks and at the end of the workday [1].

o Skin Protection: Handle with gloves. Inspect gloves prior to use and use proper glove removal
technique to avoid skin contact. Dispose of contaminated gloves after use according to applicable

regulations [1].
¢ Eye Protection: Use safety glasses with side-shields [1].

¢ Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN
143) respirator cartridges [1].

Important Safety Notes

¢ Limited Toxicity Data: The search results explicitly state that "the chemical, physical, and
toxicological properties have not been thoroughly investigated” [1]. You must apply the precautionary
principle and handle this substance with extra care.

e Consult Official SDS: The information provided here is not a complete substitute for a full SDS.
Before working with this chemical, you must obtain and consult the official, complete Safety
Data Sheet from the manufacturer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2,4,6-triphenylaniline safety data sheet MSDS]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b573931#2-4-6-triphenylaniline-

safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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